N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride

• IUPAC Name: N-[[3-methoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]cyclopropanamine;hydrochloride
• InChI: InChI=1S/C16H19NO2S.ClH/c1-18-16-9-12(10-17-13-5-6-13)4-7-15(16)19-11-14-3-2-8-20-14;/h2-4,7-9,13,17H,5-6,10-11H2,1H3;1H
• InChI Key: GMOFBHHXXVYXLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=CS3.Cl
• Molecular Formula: C16H20ClNO2S
• Molecular Weight: 325.9 g/mol

Description

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride, also known as MTMBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective serotonin and norepinephrine reuptake inhibitor that has been shown to have a wide range of effects on the biochemical and physiological processes of the body. In

Mechanism of Action

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride works by selectively inhibiting the reuptake of serotonin and norepinephrine in the brain, leading to an increase in the levels of these neurotransmitters. This results in a wide range of effects on the biochemical and physiological processes of the body, including changes in mood, pain perception, and stress response.
Biochemical and Physiological Effects
N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride has been shown to have a wide range of effects on the biochemical and physiological processes of the body. It has been shown to increase the levels of serotonin and norepinephrine in the brain, leading to changes in mood, pain perception, and stress response. It has also been shown to have potential applications in the treatment of chronic pain and addiction.

Advantages and Limitations for Lab Experiments

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride has several advantages for use in lab experiments, including its high potency and selectivity for serotonin and norepinephrine reuptake inhibition. However, it also has several limitations, including potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride, including further studies on its potential applications in the treatment of chronic pain and addiction, as well as studies on its potential neuroprotective effects. Additionally, further studies on the pharmacokinetics and toxicity of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride are needed to fully understand its potential applications in scientific research.
In conclusion, N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. It has a wide range of effects on the biochemical and physiological processes of the body, including changes in mood, pain perception, and stress response. Further research is needed to fully understand its potential applications and limitations in scientific research.

Synthesis Methods

The synthesis of N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride involves several steps, including the preparation of 3-methoxy-4-(2-thienylmethoxy)benzaldehyde, which is then reacted with cyclopropanamine hydrochloride to form the final product. This process has been extensively studied and optimized, resulting in a high yield and purity of the final product.

Scientific Research Applications

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]cyclopropanamine hydrochloride has been studied for its potential applications in a wide range of scientific research areas, including neuroscience, pharmacology, and psychiatry. It has been shown to have antidepressant and anxiolytic effects in animal models, as well as potential applications in the treatment of chronic pain and addiction.